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Compound of Interest

Compound Name: 1,8-Octanediol

Cat. No.: B150283 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermal properties of 1,8-
octanediol, a versatile diol used in various applications, including cosmetics, polymers, and

pharmaceuticals.[1][2] This document presents its melting and boiling points, details the

experimental methodologies for their determination, and includes a visualization of the

experimental workflow.

Core Thermal Properties
1,8-Octanediol, also known as octamethylene glycol, is a white solid at standard conditions

with the molecular formula HO(CH₂)₈OH.[3] Its thermal behavior, specifically its transition

between solid and liquid states, is a critical parameter for its application in various fields.

The melting and boiling points of 1,8-octanediol have been determined and reported across

various sources. A summary of these values is presented in the table below for easy

comparison.
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Thermal Property Value Range Pressure Conditions

Melting Point
57 - 61 °C (135 - 142 °F; 330 -

334 K)

Atmospheric Pressure (760

mmHg)

Boiling Point 278 - 279 °C 760 mmHg

171 - 173 °C 20 mmHg

Note: The melting point is often reported as a range, which can be indicative of the purity of the

substance. A narrower melting point range generally signifies a higher purity.[4]

Experimental Protocols for Thermal Analysis
The determination of melting and boiling points is a fundamental procedure in chemical

analysis to characterize a substance. While specific research articles detailing the

determination for 1,8-octanediol were not retrieved in the search, a general and widely

accepted methodology is described below.

A common method for determining the melting point of a solid organic compound like 1,8-
octanediol is the capillary tube method using a melting point apparatus (e.g., Mel-Temp).

Methodology:

Sample Preparation: A small amount of finely powdered, dry 1,8-octanediol is packed into a

capillary tube, which is sealed at one end. The packing should be compact to ensure even

heat distribution.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point. As the temperature gets closer, the heating rate is

slowed down to approximately 1-2 °C per minute to allow for thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range (T1). The temperature at which the last solid crystal melts is

recorded as the end of the melting range (T2).
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Purity Indication: A sharp melting point, typically with a range of 0.5-1 °C, is indicative of a

pure compound.[4] Impurities tend to broaden and depress the melting point range.

The boiling point of a liquid can also be determined using a capillary tube method, often in

conjunction with a Thiele tube or a similar heating bath.

Methodology:

Sample Preparation: A small amount of liquid 1,8-octanediol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed into the liquid.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

heating bath (e.g., silicone oil) within a Thiele tube to ensure uniform heating.

Heating: The apparatus is heated gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a stream of bubbles.

Observation: Heating is continued until a rapid and continuous stream of bubbles emerges

from the capillary tube. The heat source is then removed, and the liquid is allowed to cool.

Boiling Point Reading: The temperature at which the liquid just begins to enter the capillary

tube is recorded as the boiling point. This is the point where the vapor pressure of the liquid

equals the atmospheric pressure.

Pressure Correction: It is crucial to note the atmospheric pressure at the time of the

experiment, as the boiling point is dependent on it. The boiling point of 1,8-octanediol is
significantly lower at reduced pressures, as indicated in the data table.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the thermal properties of

a chemical compound like 1,8-octanediol.
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Data Analysis and Reporting
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1,8-Octanediol into a capillary tube
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Controlled Heating:
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from first liquid to complete melting
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with an inverted capillary tube
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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